Cas no 143873-69-2 (3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one)

• Product Name: 3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one
• CAS No: 143873-69-2
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD31726037
• CID: 185862
• PubChem ID: 126771
• Update Time: 2025-04-19

3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one Chemical and Physical Properties

Names and Identifiers

• 7H-Oxireno[c][1]benzopyran-7-one,1a,7a-dihydro-
• 1a,7b-dihydrooxireno[2,3-c]chromen-2-one
• 1a,7b-dihydro-2H-oxireno[c]chromen-2-one
• 2H-Oxireno(C)(1)benzopyran-2-one, 1a,7b-dihydro-
• Coumarin 3,4-epoxide
• 3,6-dioxatricyclo5.4.0.0,2,4undeca-1(11),7,9-trien-5-one
• UNII-MKJ2DB9DRS
• MKJ2DB9DRS
• Z3847441191
• NS00116034
• SCHEMBL3366275
• EN300-22980934
• 3,6-dioxatricyclo[5.4.0.0,2,4]undeca-1(11),7,9-trien-5-one
• DTXSID20932132
• 143873-69-2
• 1a,7b-Dihydro-2H-oxireno[c][1]benzopyran-2-one

• MDL： MFCD31726037
• Inchi： 1S/C9H6O3/c10-9-8-7(12-8)5-3-1-2-4-6(5)11-9/h1-4,7-8H
• InChI Key： YGDJSRSAEUNWRE-UHFFFAOYSA-N
• SMILES： O1C2C(=O)OC3C=CC=CC=3C12

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.427
• Boiling Point: 269.9°Cat760mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.618
• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins